Cas no 1749-04-8 (p-Dimethylaminobenzylidene p-Anisidine)

• Product Name: p-Dimethylaminobenzylidene p-Anisidine
• CAS No: 1749-04-8
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 136325
• PubChem ID: 519428
• Update Time: 2025-06-12

p-Dimethylaminobenzylidene p-Anisidine Chemical and Physical Properties

Names and Identifiers

• 4-(((4-Methoxyphenyl)imino)methyl)-N,N-dimethylaniline
• 4-[(4-methoxyphenyl)iminomethyl]-N,N-dimethylaniline
• Benzenamine,4-[[(4-methoxyphenyl)imino]methyl]-N,N-dimethyl-
• P-DIMETHYLAMINOBENZYLIDENE P-ANISIDINE
• P-DIMETHYLAMINOBENZYLIDENE P-ANISIDINE ---INDUCES MESOMORPHIC PHASES, EVEN THOUGH NOT MESOMORPHIC---
• {4-[(1E)-2-(4-methoxyphenyl)-2-azavinyl]phenyl}dimethylamine
• 4-((E)-[(4-Methoxyphenyl)imino]methyl)-N,N-dimethylaniline
• TIMTEC-BB SBB007987
• P-DIETHYLAMINOBENZYLIDENE P-ANISIDINE)
• FT-0633820
• 4-((E)-[(4-Methoxyphenyl)imino]methyl)-N,N-dimethylaniline #
• (E)-4-((4-methoxyphenylimino)methyl)-N,N-dimethylaniline
• (E)-4-(((4-Methoxyphenyl)imino)methyl)-N,N-dimethylaniline
• SCHEMBL2595157
• n-(4-(dimethylamino)benzylidene)-p-anisidine
• 4-[(Z)-[(4-methoxyphenyl)imino]methyl]-N,N-dimethylaniline
• 1749-04-8
• DTXSID20334016
• KBXXRLKOQDYBQW-SFQUDFHCSA-N
• 4-[(E)-[(4-methoxyphenyl)imino]methyl]-N,N-dimethylaniline
• 97221-11-9
• p-Dimethylaminobenzylidenep-anisidine
• 149742-31-4
• (Z)-4-(((4-Methoxyphenyl)imino)methyl)-N,N-dimethylaniline
• MFCD00025799
• AKOS003407988
• p-Dimethylaminobenzylidene p-Anisidine

• Inchi： 1S/C16H18N2O/c1-18(2)15-8-4-13(5-9-15)12-17-14-6-10-16(19-3)11-7-14/h4-12H,1-3H3/b17-12+
• InChI Key： KBXXRLKOQDYBQW-SFQUDFHCSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 254.14200
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• PSA: 24.83000
• LogP: 3.51180

Additional information on p-Dimethylaminobenzylidene p-Anisidine

Introduction to p-Dimethylaminobenzylidene p-Anisidine (CAS No. 1749-04-8)

p-Dimethylaminobenzylidene p-Anisidine, with the chemical formula C₁₉H₁₉N, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 1749-04-8, uniquely identifies it in scientific literature and industrial applications. This compound is widely recognized for its utility as a chiral auxiliary and reagent in asymmetric synthesis, playing a crucial role in the development of enantioselective catalysts and drugs.

The structural features of p-Dimethylaminobenzylidene p-Anisidine make it particularly valuable in the synthesis of complex molecules. The presence of both a dimethylamino group and an anisidine moiety contributes to its reactivity and selectivity, enabling precise control over reaction pathways in organic synthesis. This has led to its extensive use in pharmaceutical research, where enantioselective synthesis is often required to produce drugs with optimal biological activity and minimal side effects.

In recent years, there has been a growing interest in the applications of p-Dimethylaminobenzylidene p-Anisidine in the development of novel materials and advanced chemical processes. Its ability to facilitate asymmetric reactions has made it a key component in the synthesis of chiral ligands, which are essential for catalyzing a wide range of transformations. These transformations are critical for producing high-value chemicals and pharmaceuticals that meet the increasing demand for enantiomerically pure compounds.

One of the most notable advancements involving p-Dimethylaminobenzylidene p-Anisidine is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a vital role in various biological processes, and their inhibition is often necessary for treating diseases such as cancer and inflammation. By serving as a chiral auxiliary, this compound enables the construction of highly specific protease inhibitors, which have shown promising results in preclinical studies. The precision offered by p-Dimethylaminobenzylidene p-Anisidine in constructing these inhibitors highlights its importance in modern drug discovery.

The compound's versatility also extends to its use in polymer chemistry. Researchers have utilized p-Dimethylaminobenzylidene p-Anisidine to develop novel polymers with enhanced optical and electronic properties. These polymers have potential applications in organic electronics, such as light-emitting diodes (OLEDs) and solar cells. The ability to incorporate chiral centers into these polymers using p-Dimethylaminobenzylidene p-Anisidine results in materials with unique functionalities that can be tailored for specific applications.

Furthermore, the compound has been explored for its role in biochemical assays. Its interaction with biomolecules provides insights into enzyme mechanisms and substrate recognition. This has been particularly valuable in understanding metabolic pathways and developing targeted therapies. The use of p-Dimethylaminobenzylidene p-Anisidine as a probe molecule has contributed significantly to our knowledge of biological systems at the molecular level.

The synthesis of p-Dimethylaminobenzylidene p-Anisidine itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step reactions that can be challenging to scale up for industrial production. However, recent advances in catalytic methods have made it possible to produce this compound more efficiently, reducing costs and environmental impact. These improvements are crucial for making pharmaceuticals and advanced materials more accessible.

In conclusion, p-Dimethylaminobenzylidene p-Anisidine (CAS No. 1749-04-8) is a multifaceted compound with significant applications across various fields of chemistry and biology. Its role as a chiral auxiliary and reagent continues to drive innovation in drug discovery, materials science, and biochemical research. As our understanding of its properties and reactivity evolves, we can expect even more groundbreaking applications to emerge, further solidifying its importance in scientific research and industrial development.